3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 3-(2-methylfuran-3-yl)-6-(3,4,5-triethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H22N4O4S/c1-5-25-15-10-13(11-16(26-6-2)17(15)27-7-3)19-23-24-18(21-22-20(24)29-19)14-8-9-28-12(14)4/h8-11H,5-7H2,1-4H3
• InChI Key: UBFXZURWAWEPMO-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN3C(=NN=C3S2)C4=C(OC=C4)C

Description

3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medical research.

Scientific Research Applications

3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been shown to possess potent antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Mechanism of Action

The exact mechanism of action of 3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may exert its biological effects through the inhibition of various enzymes and signaling pathways involved in the pathogenesis of diseases.
Biochemical and Physiological Effects:
3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a wide range of biochemical and physiological effects. The compound has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to possess potent cytotoxic activity against various cancer cell lines. Additionally, the compound has been found to possess anti-inflammatory activity and to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity. The compound has been found to exhibit a wide range of biological effects, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research of 3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new drugs based on the compound's potent biological activity. Another direction is the investigation of the compound's mechanism of action to better understand how it exerts its biological effects. Additionally, future research could focus on improving the compound's solubility in water to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 3-(2-Methyl-3-furyl)-6-(3,4,5-triethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of furfural with hydrazine hydrate to form 3-(2-Methyl-3-furyl) hydrazine. This intermediate is then reacted with 3,4,5-triethoxybenzaldehyde in the presence of acetic acid and a catalytic amount of p-toluenesulfonic acid to form the desired compound.